N1-cyclohexyl-N2-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide

• IUPAC Name: N-cyclohexyl-N'-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]oxamide
• InChI: InChI=1S/C17H22N6O3/c1-10-9-14(24)21-17(18-10)23-13(8-11(2)22-23)20-16(26)15(25)19-12-6-4-3-5-7-12/h8-9,12H,3-7H2,1-2H3,(H,19,25)(H,20,26)(H,18,21,24)
• InChI Key: GOVCTQYWZPJVKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C(=O)NC3CCCCC3
• Molecular Formula: C17H22N6O3
• Molecular Weight: 358.4 g/mol

Description

N1-cyclohexyl-N2-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)oxalamide is a useful research compound. Its molecular formula is C17H22N6O3 and its molecular weight is 358.402. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

Synthesis of Pyrazole and Pyrimidine Derivatives

Pyrazole and pyrimidine derivatives have been synthesized through various methods, including microwave irradiative cyclocondensation. These compounds have shown significant biological activities, such as insecticidal and antibacterial potential. The structural determination and synthesis methods provide insights into the relationship between structure and biological activity, allowing for the design of more effective molecules (Deohate & Palaspagar, 2020).

Antimicrobial and Anticancer Activities

Compounds incorporating pyrazole and pyrimidine units have been evaluated for their antimicrobial and anticancer activities. Studies have revealed that these heterocyclic compounds exhibit promising antitumor, antifungal, and antibacterial properties, suggesting their potential as pharmacophores for developing new therapeutic agents (Titi et al., 2020).

Biological Evaluation of Novel Derivatives

New derivatives of pyrazolo[3,4-d]pyrimidines have been synthesized and evaluated for their biological activities, including anticancer and anti-5-lipoxygenase effects. The structure-activity relationship studies of these compounds have highlighted their significance in medicinal chemistry, providing a foundation for the development of novel therapeutic agents with enhanced efficacy and selectivity (Rahmouni et al., 2016).